Cas no 1771499-39-8 (Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)-)

• Product Name: Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)-
• CAS No: 1771499-39-8
• MF: C₉H₃ClF₃N₃O₂
• MW: 277.587230920792
• CID: 5252883
• Update Time: 2025-06-18

Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)-

• Inchi： 1S/C9H3ClF3N3O2/c10-7-5-3-4(16(17)18)1-2-6(5)14-8(15-7)9(11,12)13/h1-3H
• InChI Key： OGEXCCWKEFZZMB-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C([N+]([O-])=O)C=C2)=C(Cl)N=C1C(F)(F)F

Additional information on Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)-

Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)- (CAS No. 1771499-39-8): A Comprehensive Overview in Modern Chemical Biology

Quinazoline derivatives have long been recognized as a significant class of heterocyclic compounds in the field of chemical biology and pharmaceutical research. Among these, Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)- (CAS No. 1771499-39-8) stands out due to its unique structural features and promising biological activities. This compound, characterized by the presence of a chloro group at the 4-position, a nitro group at the 6-position, and a trifluoromethyl group at the 2-position, exhibits a rich spectrum of pharmacological properties that have garnered considerable attention from researchers worldwide.

The structural motif of Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)- makes it an attractive scaffold for drug discovery. The electron-withdrawing nature of the nitro and trifluoromethyl groups enhances its binding affinity to various biological targets, while the chloro group provides a versatile handle for further chemical modifications. These features have been leveraged in the development of novel therapeutic agents targeting a wide range of diseases.

In recent years, significant advancements have been made in understanding the biological activity of quinazoline derivatives. One particularly noteworthy area is their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Studies have shown that Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)- exhibits potent inhibitory effects on several kinases, making it a valuable candidate for further development into anticancer drugs.

Furthermore, the compound has demonstrated promising activity against bacterial infections. The rise of antibiotic-resistant bacteria poses a significant global health challenge, and novel antimicrobial agents are urgently needed. Research indicates that the unique structural features of Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)- contribute to its ability to disrupt bacterial cell wall synthesis and inhibit essential bacterial enzymes. These findings highlight its potential as a lead compound for the development of new antibiotics.

The synthesis of Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)- has also seen considerable progress. Modern synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed nitration have been particularly useful in constructing the desired framework while maintaining high yields and purity.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. Preclinical studies have suggested that Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)- can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines. This mechanism of action makes it a potential therapeutic candidate for conditions characterized by excessive inflammation.

The impact of computational chemistry on the study of Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)- cannot be overstated. Advanced computational techniques such as molecular docking and quantum mechanics simulations have provided valuable insights into its interactions with biological targets. These studies not only aid in understanding its mechanism of action but also guide the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

Future directions in the research of Quinazoline derivatives, including Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)-, are likely to focus on optimizing their pharmacological properties and exploring new therapeutic applications. Innovations in synthetic chemistry will continue to play a crucial role in generating libraries of novel derivatives for high-throughput screening. Additionally, advances in biotechnology will enable more precise targeting of diseases at the molecular level.

In conclusion,Quinazoline, 4-chloro-6-nitro-2-(trifluoromethyl)- (CAS No. 1771499-39-8) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an invaluable tool for developing new therapeutic agents against various diseases. As research continues to uncover new applications and refine synthetic methodologies, Quinazoline derivatives will undoubtedly remain at the forefront of drug discovery efforts.